molecular formula C17H28ClNO2 B583373 ICI 118551-d7 Hydrochloride CAS No. 1330181-02-6

ICI 118551-d7 Hydrochloride

Cat. No. B583373
CAS RN: 1330181-02-6
M. Wt: 320.909
InChI Key: KBXMBGWSOLBOQM-XNMQMKPDSA-N
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Description

ICI 118551-d7 Hydrochloride, also known as ICI 118551-d7 Hydrochloride, is a useful research compound. Its molecular formula is C17H28ClNO2 and its molecular weight is 320.909. The purity is usually 95%.
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properties

CAS RN

1330181-02-6

Molecular Formula

C17H28ClNO2

Molecular Weight

320.909

IUPAC Name

(2R,3R)-3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]butan-2-ol;hydrochloride

InChI

InChI=1S/C17H27NO2.ClH/c1-11(2)18-13(4)16(19)10-20-17-9-8-12(3)14-6-5-7-15(14)17;/h8-9,11,13,16,18-19H,5-7,10H2,1-4H3;1H/t13-,16+;/m1./s1/i1D3,2D3,11D;

InChI Key

KBXMBGWSOLBOQM-XNMQMKPDSA-N

SMILES

CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl

synonyms

(2R,3R)-rel-1-[(2,3-Dihydro-7-methyl-1H-inden-4-yl)oxy]-3-[(1-methylethyl-d7)amino]-2-butanol Hydrochloride;  (R*,R*)-1-[(2,3-Dihydro-7-methyl-1H-inden-4-yl)oxy]-3-_x000B_[(1-methylethyl-d7)amino]-2-butanol Hydrochloride;  ICI 111581-d7; 

Origin of Product

United States

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